Cas no 162542-01-0 ((5-phenyl-1,3-oxazol-2-yl)methanol)

• Product Name: (5-phenyl-1,3-oxazol-2-yl)methanol
• CAS No: 162542-01-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1345907
• PubChem ID: 43558917
• Update Time: 2025-09-26

(5-phenyl-1,3-oxazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolemethanol, 5-phenyl-
• (5-phenyl-1,3-oxazol-2-yl)methanol
• CHEMBL4740281
• 162542-01-0
• EN300-64732
• SCHEMBL18567080
• BDBM50554500
• Z431953252
• G44446
• CS-0253571
• AKOS009590104

• Inchi： 1S/C10H9NO2/c12-7-10-11-6-9(13-10)8-4-2-1-3-5-8/h1-6,12H,7H2
• InChI Key： QWDFLHOXYNQZTE-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26